Cas no 1056047-21-2 (Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate)

• Product Name: Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate
• CAS No: 1056047-21-2
• MF: C₁₄H₁₅ClO₃S
• MW: 298.785102128983
• CID: 842552
• PubChem ID: 69639088
• Update Time: 2025-11-05

Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-chloro-5-methoxy-6-methyl-, 1-methylethyl ester
• propan-2-yl 3-chloro-5-methoxy-6-methyl-1-benzothiophene-2-carboxylate
• Isopropyl3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate
• 1056047-21-2
• DB-343134
• DTXSID20741044
• SCHEMBL6021129

• Inchi： 1S/C14H15ClO3S/c1-7(2)18-14(16)13-12(15)9-6-10(17-4)8(3)5-11(9)19-13/h5-7H,1-4H3
• InChI Key： UWBAHHHUSZKQMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC(C)C)SC2C=C(C)C(=CC=21)OC

Computed Properties

• Exact Mass: 298.0430432g/mol
• Monoisotopic Mass: 298.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.8Ų

Additional information on Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate

Comprehensive Overview of Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1056047-21-2)

Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1056047-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzo[b]thiophene family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of functional groups such as chloro, methoxy, and methyl substituents enhances its reactivity and potential utility in synthetic chemistry.

In recent years, the demand for benzo[b]thiophene derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in compounds like Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate for their potential as intermediates in the synthesis of kinase inhibitors and anti-inflammatory agents. The compound's unique structure allows for selective modifications, making it a valuable building block in medicinal chemistry.

The synthesis of Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate typically involves multi-step reactions, including esterification and halogenation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

One of the trending topics in organic chemistry is the exploration of sustainable synthesis methods. Researchers are investigating greener alternatives to traditional synthetic routes for compounds like Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate. Catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields and selectivity.

The agrochemical industry also shows interest in benzo[b]thiophene-based compounds due to their potential as pesticide intermediates. The structural features of Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate may contribute to the development of new crop protection agents with improved efficacy and reduced environmental persistence.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. Companies specializing in custom synthesis are increasingly offering Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate to meet the growing demand from research institutions and pharmaceutical developers. Quality control and regulatory compliance are critical factors in its production and distribution.

In conclusion, Isopropyl 3-chloro-5-methoxy-6-methylbenzo[b]thiophene-2-carboxylate (CAS No. 1056047-21-2) represents a versatile and valuable compound in modern chemical research. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing investigation. As synthetic methodologies advance and environmental considerations gain prominence, this compound is likely to play an increasingly important role in the development of innovative solutions for global challenges.